Cas no 80480-42-8 (methyl 4,6-dioxoheptanoate)

Methyl 4,6-dioxoheptanoate is a versatile compound with a high purity, suitable for a range of synthetic applications. Its unique structural features and stability make it ideal for use in organic synthesis, particularly in the preparation of complex molecules. The compound offers excellent solubility in organic solvents, facilitating smooth reaction conditions.

methyl 4,6-dioxoheptanoate structure

Product Name:methyl 4,6-dioxoheptanoate

CAS No:80480-42-8

MF:C₈H₁₂O₄

MW:172.178483009338

CID:1995175

PubChem ID:538280

Update Time:2025-07-24

methyl 4,6-dioxoheptanoate Chemical and Physical Properties

Names and Identifiers

- Me ester-4,6-Dioxoheptanoic acid
- methyl 4,6-dioxoheptanoate
- Inchi： 1S/C8H12O4/c1-6(9)5-7(10)3-4-8(11)12-2/h3-5H2,1-2H3
- InChI Key： RNKNGJNPKXTDJK-UHFFFAOYSA-N
- SMILES： O=C(CCC(CC(C)=O)=O)OC

methyl 4,6-dioxoheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1072898-0.05g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	0.05g	$160.0	2023-10-28
Enamine	EN300-1072898-0.1g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	0.1g	$238.0	2023-10-28
Enamine	EN300-1072898-0.25g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	0.25g	$339.0	2023-10-28
Enamine	EN300-1072898-0.5g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	0.5g	$535.0	2023-10-28
Enamine	EN300-1072898-1.0g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	1g	$685.0	2023-06-10
Enamine	EN300-1072898-2.5g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	2.5g	$1343.0	2023-10-28
Enamine	EN300-1072898-5.0g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	5g	$1987.0	2023-06-10
Enamine	EN300-1072898-10.0g	methyl 4,6-dioxoheptanoate	80480-42-8	95%	10g	$2946.0	2023-06-10
1PlusChem	1P00GAHA-50mg	Meester-4,6-Dioxoheptanoicacid	80480-42-8	95%	50mg	$246.00	2025-02-27
1PlusChem	1P00GAHA-100mg	Meester-4,6-Dioxoheptanoicacid	80480-42-8	95%	100mg	$340.00	2025-02-27

methyl 4,6-dioxoheptanoate Production Method

Production Method 1

1490-25-1

1694-31-1

80480-42-8

Reaction Conditions

1.1 Reagents: Magnesium methoxide Solvents: Methanol ; 15 min, 50 °C; 50 °C → reflux; 1 h, reflux
1.2 Solvents: Diethyl ether ; 15 min, rt; rt → reflux; 30 min, reflux; reflux → 0 °C
1.3 Reagents: Sulfuric acid Solvents: Water ; acidified, 0 °C
1.4 Catalysts: p-Toluenesulfonic acid ; 1 h, 160 °C

Reference

Investigations regarding the utility of prodigiosenes to treat leukemia

Smithen, Deborah A.; et al, Organic & Biomolecular Chemistry, 2013, 11(1), 62-68